Cas no 5242-25-1 (5-fluoro-N-nitrosopyridin-2-amine)

• Product Name: 5-fluoro-N-nitrosopyridin-2-amine
• CAS No: 5242-25-1
• MF: C₅H₄FN₃O
• MW: 141.103163719177
• CID: 1577355
• PubChem ID: 435250
• Update Time: 2025-04-21

5-fluoro-N-nitrosopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N-nitrosopyridin-2-amine
• N-(5-fluoropyridin-2-yl)nitrous amide
• DB-270980
• 5242-25-1
• DTXSID20331101
• 2-PYRIDINAMINE, 5-FLUORO-N-NITROSO-
• 502171-81-5

• Inchi： 1S/C5H4FN3O/c6-4-1-2-5(7-3-4)8-9-10/h1-3H,(H,7,8,10)
• InChI Key： CQGGURKVQRISJA-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)NN=O

Computed Properties

• Exact Mass: 141.03392
• Monoisotopic Mass: 141.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.43g/cm3
• Boiling Point: 193.3ºC at 760 mmHg
• Flash Point: 70.7ºC
• Refractive Index: 1.581
• PSA: 54.35
• LogP: 1.69360